Cas no 89802-75-5 (Carbamimidothioic acid, (3-chlorophenyl)methyl ester)
89802-75-5 structure
Product Name:Carbamimidothioic acid, (3-chlorophenyl)methyl ester
CAS No:89802-75-5
MF:C8H9ClN2S
MW:200.688459157944
CID:588947
PubChem ID:426791
Update Time:2025-04-19
Carbamimidothioic acid, (3-chlorophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamimidothioic acid, (3-chlorophenyl)methyl ester
- (3-chlorophenyl)methyl carbamimidothioate
- Maybridge1_006993
- BDBM50325544
- SCHEMBL4911563
- 89802-75-5
- S-(3-Chlorobenzyl)isothiourea hydrochloride
- PD188241
- CHEMBL1224311
- DTXSID20330119
- AKOS008946455
- CHEMBL1229096
-
- Inchi: 1S/C8H9ClN2S/c9-7-3-1-2-6(4-7)5-12-8(10)11/h1-4H,5H2,(H3,10,11)
- InChI Key: MMDKGIZKDGPYFQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CSC(=N)N
Computed Properties
- Exact Mass: 200.017
- Monoisotopic Mass: 200.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.2Ų
Carbamimidothioic acid, (3-chlorophenyl)methyl ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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